Cas no 1805329-11-6 (4-Amino-3-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 4-Amino-3-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1805329-11-6
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 4916672
• Update Time: 2025-06-09

4-Amino-3-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C7H7BrF2N2O/c8-2-3-4(11)1-5(6(9)10)12-7(3)13/h1,6H,2H2,(H3,11,12,13)
• InChI Key： WXPHJNFHSQWUHY-UHFFFAOYSA-N
• SMILES： BrCC1C(NC(C(F)F)=CC=1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 0.4
• Topological Polar Surface Area: 55.1

Additional information on 4-Amino-3-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine

Introduction to 4-Amino-3-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine (CAS No. 1805329-11-6)

4-Amino-3-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine (CAS No. 1805329-11-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The presence of a bromomethyl group, difluoromethyl moiety, and an amino functionality imparts distinct chemical and biological properties, making it a valuable candidate for further investigation.

The chemical structure of 4-Amino-3-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine is defined by its pyridine core, which is substituted with an amino group at the 4-position, a bromomethyl group at the 3-position, and a difluoromethyl group at the 6-position. The hydroxyl group at the 2-position adds to its complexity and reactivity. These functional groups collectively contribute to the compound's solubility, stability, and reactivity in various chemical and biological environments.

Recent studies have highlighted the potential of 4-Amino-3-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain enzymes involved in metabolic disorders. The bromomethyl group is particularly noteworthy for its ability to form covalent bonds with cysteine residues in target proteins, thereby modulating their activity.

In addition to its enzymatic modulation properties, 4-Amino-3-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine has been investigated for its potential as an antiviral agent. Studies have demonstrated that the compound can inhibit viral replication by interfering with key viral enzymes. The difluoromethyl moiety plays a crucial role in enhancing the compound's antiviral activity by increasing its lipophilicity and cellular uptake.

The hydroxyl group at the 2-position of the pyridine ring is another key feature of 4-Amino-3-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine. This functional group can participate in hydrogen bonding interactions with biological targets, contributing to the compound's binding affinity and selectivity. Furthermore, the hydroxyl group can be modified through various chemical reactions to generate derivatives with enhanced pharmacological properties.

In terms of synthetic accessibility, 4-Amino-3-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine can be synthesized through a series of well-established organic reactions. The synthesis typically involves the sequential introduction of functional groups onto a pyridine scaffold. Key steps include bromination, fluorination, and amination reactions. The ability to synthesize this compound efficiently and on a large scale is crucial for its further development as a pharmaceutical agent.

The safety profile of 4-Amino-3-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for clinical trials. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 4-Amino-3-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine (CAS No. 1805329-11-6) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of new therapeutic agents targeting metabolic disorders, viral infections, and other diseases. Ongoing research continues to explore its full potential and optimize its properties for clinical use.